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Abstract

Disodium peroxydicarbonate (CAS No. 3313-92-6), with the chemical formula C2Naz0e, is a
potent oxidizing agent with significant potential in various scientific and industrial applications.
This technical guide provides a comprehensive overview of its fundamental properties,
including its synthesis, chemical and physical characteristics, stability, and reactivity. Detailed
experimental protocols and data are presented to facilitate its use in research and
development. It is crucial to distinguish Disodium Peroxydicarbonate from sodium
percarbonate, which is an adduct of sodium carbonate and hydrogen peroxide
(2Na2C0s3-3H2032), as the two compounds have distinct chemical structures and properties.

Chemical Identity and Structure

Disodium peroxydicarbonate is the disodium salt of peroxydicarbonic acid. Its structure
features a peroxide bridge (-O-0O-) linking two carbonate groups.

Table 1: Chemical Identity of Disodium Peroxydicarbonate
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Property Value

Chemical Name Disodium peroxydicarbonate

Peroxydicarbonic acid, disodium salt; Sodium

Synonyms peroxydicarbonate

CAS Number 3313-92-6

Molecular Formula C2Naz20e

Molecular Weight 165.997 g/mol [1]

IUPAC Name disodium;carboxylatooxy carbonate[2]

InChl INChI=1S/C2H206.2Na/c3-1(4)7-8-
2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2[2]

SMILES C(=0)([O-])OOC(=0)[O-].[Na+][Na+][2]

Synthesis

The primary method for synthesizing disodium peroxydicarbonate is through the
electrochemical oxidation of aqueous carbonate solutions. The use of boron-doped diamond
(BDD) anodes is particularly effective for this process, as they exhibit a high overpotential for
the oxygen evolution reaction, thus favoring the formation of the peroxydicarbonate anion
(C206*7)[21[3][4].

Experimental Protocol: Electrochemical Synthesis

This protocol outlines a general procedure for the laboratory-scale synthesis of a disodium
peroxydicarbonate solution.

Materials:
e Undivided electrochemical flow cell[5]
e Boron-doped diamond (BDD) anode[2][3]

o Stainless steel cathode[6]
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o Power supply (galvanostat/potentiostat)
 Chiller/circulator for temperature control

e High-purity sodium carbonate (Na2CO3)

e High-purity potassium carbonate (K2CO3)

e High-purity potassium bicarbonate (KHCO3)
o Deionized water

Procedure:

» Electrolyte Preparation: Prepare a mixed electrolyte solution, for example, by dissolving
1.125 M K2COs, 0.90 M Na2COs, and 0.225 M KHCO:s in deionized water. The use of mixed
alkali salts and bicarbonate can enhance the concentration of the product[5][6].

o Electrolysis:

[¢]

Assemble the electrochemical flow cell with the BDD anode and stainless steel cathode.

[e]

Circulate the electrolyte through the cell at a high flow velocity (e.g., 170 cm s~1)[3].

o

Maintain the electrolyte temperature below 18°C using the chiller[3].

[¢]

Apply a high current density, for instance, in the range of 720 mA cm~2to 3.33 A cm~2[3]
[6].

[¢]

Continue the electrolysis until the desired concentration of peroxodicarbonate is achieved.
The concentration can be monitored by iodometric titration[5].

Diagram 1: Electrochemical Synthesis Workflow

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9324847/
https://www.scilit.com/publications/4181153fdc992ededf316958cc2ae483
https://www.researchgate.net/publication/244670303_Electrochemical_Synthesis_of_Sodium_Peroxycarbonate_at_Boron-Doped_Diamond_Electrodes
https://www.researchgate.net/publication/244670303_Electrochemical_Synthesis_of_Sodium_Peroxycarbonate_at_Boron-Doped_Diamond_Electrodes
https://www.researchgate.net/publication/244670303_Electrochemical_Synthesis_of_Sodium_Peroxycarbonate_at_Boron-Doped_Diamond_Electrodes
https://www.scilit.com/publications/4181153fdc992ededf316958cc2ae483
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324847/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Prepare Mixed
Carbonate Electrolyte

Electrochemical Synthesis

45—

Assemble BDD
Electrochemical Cell

Circulate Electrolyte
(<18°C)

Apply High
Current Density

Analysis & Use

Monitor Concentration
(lodometric Titration)

l

Aqueous Solution of
Disodium Peroxydicarbonate

Click to download full resolution via product page
Caption: Workflow for the electrochemical synthesis of disodium peroxydicarbonate.

Physical and Chemical Properties

Disodium peroxydicarbonate is a stable, white, microcrystalline powder under anhydrous
conditions[4][7].

Table 2: Physical and Chemical Properties of Disodium Peroxydicarbonate
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Property Value Experimental Method

White microcrystalline ] )
Appearance Visual Inspection
powder[4][7]

Solubility in Water 120 g/kg at 20°C[4][7] Gravimetric analysis

o Decomposes to H202 and
Decomposition in Water

Naz2COs[4][7]
N Stable as a solid, decomposes
Stability ) ]
in solution[4][71[8]
Oxidizing Properties Strong oxidizing agent[4][7] Redox reactions

Reactivity and Stability
Thermal Stability

While specific TGA/DSC data for solid disodium peroxydicarbonate is not readily available in
the reviewed literature, related compounds like potassium peroxydicarbonate are known to
decompose at elevated temperatures (141°C), releasing oxygen and carbon dioxide[3]. The
decomposition of peroxydicarbonates is an exothermic process and can be self-accelerating,
posing a potential hazard if not handled correctly[9].

Decomposition in Aqueous Solution

In aqueous solutions, disodium peroxydicarbonate is unstable and decomposes. The
peroxydicarbonate anion hydrolyzes to form hydrogen peroxide and carbonate[4][7]. The half-
life of the peroxodicarbonate anion at room temperature is approximately 69 minutes[10]. This
decomposition is a key aspect of its reactivity, as the in-situ generation of hydrogen peroxide in
an alkaline medium drives its oxidizing capabilities.

Diagram 2: Aqueous Decomposition Pathway
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Caption: Hydrolysis of the peroxydicarbonate anion in aqueous solution.

Oxidizing Properties

Disodium peroxydicarbonate is a powerful and versatile oxidizing agent, capable of reacting
with a wide range of organic substrates. Its reactivity is often attributed to the
peroxydicarbonate anion itself or the hydrogen peroxide formed upon its decomposition in
alkaline conditions.

Key Oxidation Reactions:

o Sulfoxidation: It can selectively oxidize sulfides to sulfoxides or further to sulfones,
depending on the reaction conditions[5].

» N-oxidation: Tertiary amines can be oxidized to the corresponding N-oxides[5].

o Epoxidation: Alkenes, particularly electron-deficient ones like a,3-unsaturated carbonyl
compounds, can be converted to their respective epoxides[5].

» Deborolative Hydroxylation: Arylboronic acids can be efficiently converted to phenols[11][12].

Diagram 3: General Oxidation Reaction Pathway
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Caption: General pathway for the oxidation of organic substrates.

Analytical Methods

The concentration of peroxydicarbonate in solution is typically determined by iodometric
titration. This method involves the reduction of the peroxide by iodide in an acidic medium,
followed by the titration of the liberated iodine with a standardized sodium thiosulfate
solution[5].

Experimental Protocol: lodometric Titration

Materials:

Potassium iodide (KI)

Sulfuric acid (H2S0a4), dilute solution

Standardized sodium thiosulfate (Na=S20s3) solution

Starch indicator solution

Sample containing peroxydicarbonate

Procedure:
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 Acidify the sample solution containing peroxydicarbonate with dilute sulfuric acid.

e Add an excess of potassium iodide solution. The peroxydicarbonate will oxidize the iodide to
iodine, resulting in a yellow-brown solution.

o Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution
becomes a pale straw color.

e Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

o Continue the titration with sodium thiosulfate dropwise until the blue-black color disappears,
indicating the endpoint.

e The concentration of peroxydicarbonate can be calculated from the volume of sodium
thiosulfate solution used.

Safety and Handling

Disodium peroxydicarbonate is a strong oxidizing agent and should be handled with care.

e Hazards: It may intensify fire and is an oxidizer. It can be harmful if swallowed and may
cause serious eye irritation. When mixed with certain organic substances, it may initiate
combustion[4][7].

e Precautions: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols.
Keep away from heat, sparks, open flames, and other ignition sources. Store in a cool, dry,
well-ventilated place away from combustible materials.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

Conclusion

Disodium peroxydicarbonate is a potent oxidizing agent with a distinct chemical identity from
the more commonly known sodium percarbonate. Its synthesis is achievable through
electrochemical methods, and its reactivity in aqueous solutions is primarily driven by the
formation of hydrogen peroxide in an alkaline environment. This technical guide provides
foundational information for researchers and professionals to safely handle and utilize
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disodium peroxydicarbonate in various applications, from organic synthesis to environmental
remediation. Further research into the detailed spectroscopic and thermal properties of the
solid material would be beneficial for its broader application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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